Chloro[(1,2,3,4,5,6-eta)-2,2'',4,4'',6,6''-hexamethyl[1,1':3',1''-terphenyl]-2'-thiolato-kappaS][tris(4-fluorophenyl)phosphine-kappaP]ruthenium(II)

• IUPAC Name: 2,6-bis(2,4,6-trimethylphenyl)benzenethiolate;chlororuthenium(1+);tris(4-fluorophenyl)phosphane
• InChI: InChI=1S/C24H26S.C18H12F3P.ClH.Ru/c1-14-10-16(3)22(17(4)11-14)20-8-7-9-21(24(20)25)23-18(5)12-15(2)13-19(23)6;19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;;/h7-13,25H,1-6H3;1-12H;1H;/q;;;+2/p-2
• InChI Key: PCBRQBCMBTZBQC-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=C(C(=CC=C2)C3=C(C=C(C=C3C)C)C)[S-])C.C1=CC(=CC=C1F)P(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F.Cl[Ru+]
• Molecular Formula: C42H37ClF3PRuS
• Molecular Weight: 798.3 g/mol

Description

Chloro[(1,2,3,4,5,6-eta)-2,2'',4,4'',6,6''-hexamethyl[1,1':3',1''-terphenyl]-2'-thiolato-kappaS][tris(4-fluorophenyl)phosphine-kappaP]ruthenium(II) is a useful research compound. Its molecular formula is C42H37ClF3PRuS and its molecular weight is 798.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chloro[(1,2,3,4,5,6-eta)-2,2'',4,4'',6,6''-hexamethyl[1,1':3',1''-terphenyl]-2'-thiolato-kappaS][tris(4-fluorophenyl)phosphine-kappaP]ruthenium(II) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloro[(1,2,3,4,5,6-eta)-2,2'',4,4'',6,6''-hexamethyl[1,1':3',1''-terphenyl]-2'-thiolato-kappaS][tris(4-fluorophenyl)phosphine-kappaP]ruthenium(II) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalysis in Organic Reactions

Ruthenium complexes have been synthesized and are known for their catalytic activity in organic reactions. These complexes, often involving phosphine ligands, are crucial in hydrogenation reactions, where they help in the reduction of various organic compounds (Venkateswaran et al., 2007). They also play a significant role in the transfer hydrogenation of ketones, showcasing substrate and regioselectivity, and are actively involved in shaping the outcome of these chemical reactions (Polborn & Severin, 2000). The catalytic activities are not just limited to hydrogenation but also extend to the hydration of nitriles to amides, with the indenylruthenium hydride complex playing a pivotal role (Fung et al., 2003).

Structural and Coordination Chemistry

Complex Structures and Coordination

The ruthenium complexes exhibit unique structural features and coordination chemistry. For instance, a ruthenium complex displayed a pseudo-octahedral coordination environment, indicating the versatility and adaptability of these complexes in forming different structural geometries (Yao, Liu, & Zhang, 2003). Furthermore, the synthesis of optically pure ruthenium complexes has been reported, highlighting the capability to form chiral centers and enantioselective properties, essential for various applications including drug synthesis and biomolecular interactions (Haquette et al., 2002).